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Compound of Interest

Compound Name: Pevikon

Cat. No.: B1216278

This technical support center provides troubleshooting guidance for common issues
encountered when working with Pevikon gels, with a specific focus on gel cracking and drying.
The advice provided is based on established principles for electrophoresis gels and may need
to be adapted for your specific experimental conditions.

Frequently Asked Questions (FAQSs)

Q1: What is Pevikon?

Pevikon is a trade name for a copolymer of polyvinyl chloride and polyvinyl acetate, which is
often used as a supporting medium in electrophoresis.[1] Pevikon C-870 is a common type
used for this purpose.[1]

Q2: My Pevikon gel is cracking during the drying process. What are the common causes?

Gel cracking during drying is a frequent issue in electrophoresis and can be attributed to
several factors:

o Rapid Dehydration: If the gel dries too quickly, uneven shrinkage can occur, leading to stress
and subsequent cracking.[2]

o Trapped Air Bubbles: Air bubbles caught between the gel and its support (e.qg., filter paper or
cellophane) can create weak points that initiate cracks as the gel shrinks.[2][3][4]
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» Inadequate Gel Soaking: Insufficient soaking in a suitable drying solution can result in the gel
not being properly prepared for the drying process.

» High Acrylamide Concentration (if applicable): While Pevikon is not polyacrylamide, if used
in a composite gel, higher concentrations of the cross-linking agent can make the gel more
brittle and prone to cracking.[2]

o Physical Stress: Nicking or damaging the gel edges before or during the drying setup can
create starting points for cracks.[2]

Q3: How can | prevent my Pevikon gel from cracking?

Several methods can help prevent gel cracking:

Slow Drying: Allow the gel to air-dry at ambient room temperature, which typically takes 24-
36 hours.[3] This slower dehydration process reduces internal stress.

o Use of a Drying Solution: Soaking the gel in a solution containing ethanol and glycerol before
drying can help to prevent cracking.[2][4][5] The glycerol acts as a plasticizer, making the gel
more flexible.

o Removal of Air Bubbles: Carefully check for and remove any air bubbles between the gel
and the supporting sheets.[3][4] A hypodermic needle can be used to vent trapped air.[3]

Proper Gel Handling: Handle the gel carefully to avoid any physical damage.
Q4: My Pevikon gel appears dry and brittle after electrophoresis. What could be the cause?
Excessive drying of the gel after the electrophoretic run can be caused by:

e High Voltage: Running the gel at a very high voltage can generate excessive heat, leading to
drying and potential warping of the gel.[6]

« Incorrect Buffer Concentration: Using a buffer with a much higher concentration than
intended can lead to increased conductivity and heat generation.[6]

o Extended Run Times: Running the electrophoresis for an unnecessarily long time can also
contribute to drying.
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Troubleshooting Guides

Issue: Gel Cracking During Drying

Potential Cause Recommended Solution

Air-dry the gel at room temperature instead of
Drying too rapidly using a vacuum or heat dryer.[2][3] This slows

down the dehydration process.

Carefully place the gel on the support (e.g.,
cellophane or filter paper) to avoid trapping air. If

Trapped air bubbles bubbles are present, gently lift and reposition
the gel. A hypodermic needle can be used to

remove trapped air pockets.[3]

Equilibrate the gel in a solution containing
Gel swelling before drying glycerol (e.g., 5% glycerol in a destaining
solution) to prevent swelling.[4]

Higher concentration gels are more prone to
cracking.[2] Ensure you are using an

High percentage gel appropriate gel concentration for your
application. Consider using a drying solution

specifically formulated for high-percentage gels.

Handle the gel with care to avoid creating any
Physical nicks or damage tears or nicks, especially at the edges, as these

can be starting points for cracks.[2]

Issue: Gel Drying Out During Electrophoresis
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Potential Cause Recommended Solution

Reduce the voltage during the electrophoresis
Excessive voltage run. A slower run at a lower voltage generates

less heat.

Ensure the running buffer is prepared at the
. correct concentration. Reusing buffer multiple

Incorrect buffer concentration ) ] )
times can lead to increased salt concentration

due to evaporation.[6]

If using a high voltage or running the gel for a
o long time, consider running the electrophoresis
Inadequate heat dissipation ) ) )
in a cold room or using a cooling system for the

electrophoresis tank.

Make sure the gel is fully submerged in the
Insufficient buffer volume running buffer and that the buffer level is
sufficient in both the inner and outer chambers.

Experimental Protocols

While specific protocols for Pevikon gel preparation and drying are not readily available, the
following general protocol for drying polyacrylamide gels can be adapted.

Protocol: Air-Drying a Gel to Prevent Cracking

o Equilibration: After electrophoresis and staining/destaining, soak the gel in a drying solution.
A common solution is 20% ethanol and 10% glycerol, though a solution with 40% ethanol
alone has also been shown to be effective.[2][5] Let the gel soak for at least 30 minutes.

e Assembly:
o Wet two sheets of cellophane with the drying solution.
o Place one sheet of cellophane on a flat, clean surface.

o Carefully lay the equilibrated gel onto the cellophane, ensuring no air bubbles are trapped

underneath.
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o Place the second sheet of cellophane on top of the gel, again removing any air bubbles.
e Drying:
o Place the cellophane-sandwiched gel in a drying frame or between two clean glass plates.

o Allow the gel to air-dry at room temperature. This may take 24-36 hours.[3] Avoid using
heat or a vacuum dryer if you are experiencing cracking.

Visual Troubleshooting Guide

The following diagram illustrates a general workflow for troubleshooting common Pevikon gel

issues.
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Caption: Troubleshooting workflow for Pevikon gel cracking and drying.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pevikon Gel Electrophoresis: Technical Support
Center]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216278#common-issues-with-pevikon-gel-cracking-
or-drying]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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